Diethyl(2-sulfamoyl-6-benzothiazolyl)phosphate

• CAS RN: 92064-53-4
• Molecular Formula: C11H15N2O6PS2
• Molecular Weight: 366.4 g/mol
• IUPAC Name: diethyl (2-sulfamoyl-1,3-benzothiazol-6-yl) phosphate
• InChI: InChI=1S/C11H15N2O6PS2/c1-3-17-20(14,18-4-2)19-8-5-6-9-10(7-8)21-11(13-9)22(12,15)16/h5-7H,3-4H2,1-2H3,(H2,12,15,16)
• InChI Key: SGVXAJHILQGFLR-UHFFFAOYSA-N
• Canonical SMILES: CCOP(=O)(OCC)OC1=CC2=C(C=C1)N=C(S2)S(=O)(=O)N

Description

Diethyl(2-sulfamoyl-6-benzothiazolyl)phosphate is a useful research compound. Its molecular formula is C11H15N2O6PS2 and its molecular weight is 366.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of 6-hydroxy-2-benzothiazolesulfonamide (2.3 g, 0.01 mole) and 4-dimethylaminopyridine (200 mg) in pyridine (20 ml) was added chlorodiethylphosphate (1.45 ml, 0.01 mole). After stirring for 4 hours at 25° C. additional chlorodiethylphosphate (1.5 ml) was added and the reaction mixture was stirred at 25° C. for 18 hours then poured into ice water and excess hydrochloric acid to give 1.15 g of diethyl(2-sulfamoyl-6-benzothiazolyl)phosphate m.p. 142°-144° C. after recrystallization from ethylene chloride.